(5S)-5-(2,4-Dinitrophenyl)oxolan-2-one

• CAS No.: 61520-97-6
• Molecular Formula: C10H8N2O6
• Molecular Weight: 252.18 g/mol
• IUPAC Name: (5S)-5-(2,4-dinitrophenyl)oxolan-2-one
• InChI: InChI=1S/C10H8N2O6/c13-10-4-3-9(18-10)7-2-1-6(11(14)15)5-8(7)12(16)17/h1-2,5,9H,3-4H2/t9-/m0/s1
• InChI Key: HLNRDOCGKSOWJC-VIFPVBQESA-N
• Isomeric SMILES: C1CC(=O)O[C@@H]1C2=C(C=C(C=C2)[N+](=O)[O-])[N+](=O)[O-]
• Canonical SMILES: C1CC(=O)OC1C2=C(C=C(C=C2)[N+](=O)[O-])[N+](=O)[O-]

Description

(5S)-5-(2,4-Dinitrophenyl)oxolan-2-one is a chiral lactone derivative featuring a 2,4-dinitrophenyl substituent at the 5-position of an oxolan-2-one (γ-lactone) ring. The 2,4-dinitrophenyl group confers strong electron-withdrawing properties, influencing the compound’s electronic structure, reactivity, and intermolecular interactions. Its stereochemistry (5S configuration) further adds complexity to its chemical behavior and applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (5S)-5-(2,4-Dinitrophenyl)oxolan-2-one typically involves the reaction of 2,4-dinitrophenylhydrazine with an appropriate oxolan-2-one precursor. The reaction conditions often include the use of solvents such as ethanol or methanol, and the process may be catalyzed by acids or bases to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production of (5S)-5-(2,4-Dinitrophenyl)oxolan-2-one may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This could include the use of continuous flow reactors and advanced purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

(5S)-5-(2,4-Dinitrophenyl)oxolan-2-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form different derivatives.

Reduction: Reduction reactions can convert the nitro groups to amino groups.

Substitution: The compound can participate in nucleophilic substitution reactions, where the nitro groups can be replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride or catalytic hydrogenation can be used.

Substitution: Nucleophiles like amines or thiols can be used under basic or acidic conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, reduction of the nitro groups can yield amino derivatives, while substitution reactions can produce a variety of functionalized oxolan-2-one derivatives.

Scientific Research Applications

(5S)-5-(2,4-Dinitrophenyl)oxolan-2-one has several applications in scientific research, including:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which (5S)-5-(2,4-Dinitrophenyl)oxolan-2-one exerts its effects involves interactions with specific molecular targets. The nitro groups can participate in redox reactions, while the oxolan-2-one ring can interact with various enzymes and receptors. These interactions can modulate biological pathways and lead to specific physiological effects.

Comparison with Similar Compounds

Structural Analogs with Aromatic Substituents

Trimethylammonium 5-(2,4-dinitrophenyl)-1,3-dimethyl-2,6-dioxo-tetrahydropyrimidin-4-olate

• Structure: Shares the 2,4-dinitrophenyl group but is attached to a tetrahydropyrimidinone ring instead of an oxolanone. The tetrahydropyrimidinone ring is planar (max. deviation = 0.007 Å), creating a rigid framework .
• Interactions : Forms N–H⋯O hydrogen bonds between cations and anions, influencing crystal packing and stability .

Oxolanone Derivatives with Varied Substituents

(5S)-5-[tri(propan-2-yl)silyloxymethyl]oxolan-2-one

• Structure : Contains a bulky triisopropylsilyl (TIPS) group instead of the dinitrophenyl substituent. Molecular weight = 272.46 g/mol .
• Steric Effects : The TIPS group introduces significant steric hindrance, likely reducing reaction rates at the lactone carbonyl compared to the less hindered (5S)-5-(2,4-dinitrophenyl) derivative.

5-(1-Hydroxyethyl)oxolan-2-one

• Structure: Features a hydroxyethyl group, providing a hydrogen bond donor (OH) absent in the dinitrophenyl analog .
• Reactivity : The hydroxyl group enhances solubility in protic solvents and may facilitate ring-opening via acid- or base-catalyzed mechanisms.

Key Difference : The electron-withdrawing nitro groups in (5S)-5-(2,4-dinitrophenyl)oxolan-2-one increase electrophilicity at the lactone carbonyl, accelerating nucleophilic ring-opening reactions compared to hydroxyethyl or silyl-substituted analogs.

Heteroatom-Modified Ring Systems

(2R,4R)-2-(tert-Butyl)-4-methyl-4-[(E)-2-methyl-1,3-butadienyl]-1,3-oxathiolan-5-one

• Structure: Replaces the oxygen atom in the oxolanone ring with sulfur, forming an oxathiolanone. Molecular weight = 240.36 g/mol .
• Applications : Used as a synthetic intermediate in pharmaceuticals, highlighting the role of heteroatom substitution in tuning reactivity.

Key Difference: The sulfur atom in oxathiolanone alters ring strain and electronic properties, leading to distinct regioselectivity in reactions compared to the oxygen-based oxolanone.

Research Implications

The 2,4-dinitrophenyl group in (5S)-5-(2,4-dinitrophenyl)oxolan-2-one distinguishes it from analogs by:

Enhancing Electrophilicity : Facilitates nucleophilic additions or ring-opening reactions critical in synthesizing complex molecules.

Reducing Solubility: The hydrophobic dinitrophenyl group may limit aqueous solubility compared to hydroxyethyl-substituted oxolanones.

Influencing Crystal Packing: Unlike the hydrogen-bonded network in the tetrahydropyrimidinone derivative , the dinitrophenyl analog’s packing is likely dominated by π-π interactions.

Further studies on catalytic asymmetric reactions and biological activity screening are warranted to exploit its unique properties.